molecular formula C20H10F6N2 B8373096 2,6-Bis[p-trifluoromethylphenyl]isonicotinonitrile CAS No. 959029-08-4

2,6-Bis[p-trifluoromethylphenyl]isonicotinonitrile

Cat. No.: B8373096
CAS No.: 959029-08-4
M. Wt: 392.3 g/mol
InChI Key: YOHXOSRSVYEHPE-UHFFFAOYSA-N
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Description

2,6-Bis[p-trifluoromethylphenyl]isonicotinonitrile is a useful research compound. Its molecular formula is C20H10F6N2 and its molecular weight is 392.3 g/mol. The purity is usually 95%.
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Properties

CAS No.

959029-08-4

Molecular Formula

C20H10F6N2

Molecular Weight

392.3 g/mol

IUPAC Name

2,6-bis[4-(trifluoromethyl)phenyl]pyridine-4-carbonitrile

InChI

InChI=1S/C20H10F6N2/c21-19(22,23)15-5-1-13(2-6-15)17-9-12(11-27)10-18(28-17)14-3-7-16(8-4-14)20(24,25)26/h1-10H

InChI Key

YOHXOSRSVYEHPE-UHFFFAOYSA-N

Canonical SMILES

C1=CC(=CC=C1C2=CC(=CC(=N2)C3=CC=C(C=C3)C(F)(F)F)C#N)C(F)(F)F

Origin of Product

United States

Synthesis routes and methods

Procedure details

2-6-dichloropyridine-4-carbonitrile 24 (3.7 g, 21.35 mmol) was dissolved in 100 ml of dimethoxyethane. To the solution were added 70 ml of water, sodium bicarbonate (3 equiv., 5.38 g), [4-(trifluoromethyl)phenyl]boronic acid (2.4 equiv., 9.74 g) and the mixture was stirred at rt for 5′. The mixture was degassed and put under argon. A catalytic amount of tetrakispalladium was added and the mixture was heated at 100° C. overnight. The solvents were evaporated off and the residue was dissolved with ethyl acetate, washed with water and brine. The organic phase was dried over sodium sulfate and concentrated under vacuum. The crude was crystallized from ethyl acetate and petroleum ether to give 28A as a beige solid. (2.5 g, 30% yield)
Quantity
3.7 g
Type
reactant
Reaction Step One
Quantity
100 mL
Type
solvent
Reaction Step One
Name
Quantity
70 mL
Type
reactant
Reaction Step Two
Quantity
5.38 g
Type
reactant
Reaction Step Two
Quantity
9.74 g
Type
reactant
Reaction Step Two
Name
Yield
30%

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